Cas no 62142-84-1 (2-Butene-1,4-diol, 2,3-diphenyl-, (Z)-)

• Product Name: 2-Butene-1,4-diol, 2,3-diphenyl-, (Z)-
• CAS No: 62142-84-1
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• CID: 456611
• PubChem ID: 54349605
• Update Time: 2025-04-19

2-Butene-1,4-diol, 2,3-diphenyl-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butene-1,4-diol, 2,3-diphenyl-, (Z)-
• 2,3-diphenylbut-2-ene-1,4-diol
• DTXSID20710750
• 62142-84-1

• Inchi： 1S/C16H16O2/c17-11-15(13-7-3-1-4-8-13)16(12-18)14-9-5-2-6-10-14/h1-10,17-18H,11-12H2
• InChI Key： UEUIQOQSDUCKEZ-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC=CC=1)=C(CO)C1C=CC=CC=1

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 2.9
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46